Cas no 2228353-26-0 (1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol)

• Product Name: 1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol
• CAS No: 2228353-26-0
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6313888
• PubChem ID: 165667828
• Update Time: 2025-05-20

1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol
• EN300-1805487
• 2228353-26-0

• Inchi： 1S/C11H15N3O/c1-11(15,7-12)10-8-5-3-4-6-9(8)14(2)13-10/h3-6,15H,7,12H2,1-2H3
• InChI Key： GLGCNACKYBKZCA-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol

Introduction to 1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol (CAS No: 2228353-26-0)

1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol, identified by the CAS number 2228353-26-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and its role in developing novel therapeutic agents. The compound's structure combines an amino group, a propanol moiety, and a substituted indazole ring, which collectively contribute to its distinctive chemical properties and biological activities.

The indazole moiety, particularly the 1-methyl-1H-indazol-3-yl substituent, plays a crucial role in determining the compound's pharmacological profile. Indazoles are a class of heterocyclic compounds that have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methyl group at the 1-position and the amino group at the 3-position of the indazole ring enhances the molecule's interactions with biological targets, making it a promising scaffold for drug development.

In recent years, there has been a growing interest in exploring novel scaffolds for drug discovery, particularly those that can modulate key biological pathways involved in diseases such as cancer and inflammation. The structural features of 1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol make it an attractive candidate for further investigation. Its ability to interact with various biological targets suggests potential therapeutic applications in multiple disease areas.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are often dysregulated in various diseases, including cancer. By inhibiting specific kinases, it may be possible to modulate these pathways and alleviate disease symptoms. The indazole ring in 1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol has been shown to have kinase inhibitory activity, making it a valuable tool for studying kinase function and developing kinase inhibitors.

Additionally, the compound's structural flexibility allows for further modifications that can enhance its pharmacological properties. For instance, derivatization of the amino group or the propanol moiety could lead to new analogs with improved potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for optimizing drug candidates and ensuring their efficacy in clinical settings.

The synthesis of 1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The indazole ring is typically synthesized via condensation reactions, while the propanol side chain is introduced through nucleophilic substitution or other functional group transformations. Advanced synthetic techniques, such as catalytic hydrogenation or transition metal-catalyzed reactions, can be employed to achieve regioselective modifications and improve overall synthetic efficiency.

In terms of biological evaluation, 1-amino-2-(1-methyl-1H-indazol-3-yl)propan-2-ol has been tested in various in vitro assays to assess its potential therapeutic effects. Preliminary studies have shown promising results in inhibiting the growth of certain cancer cell lines and modulating inflammatory responses. These findings suggest that further investigation is warranted to explore its full therapeutic potential.

The compound's solubility and stability are also important factors to consider in drug development. Solubility determines how well the drug can be absorbed into the bloodstream after administration, while stability affects its shelf life and storage conditions. Optimizing these properties through structural modifications can enhance the compound's suitability for clinical use.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, it is possible to identify promising drug candidates like 1-amino-2-(1-methyl-1H-indazol-3-ylo]propan]_2_ol (CAS No: 2228353_26_0) more efficiently. These computational methods can also help in understanding the molecular interactions between the compound and its biological targets, providing insights into its mechanism of action.

The development of novel drugs is a complex process that involves multiple stages, from initial discovery to clinical trials and regulatory approval. _l_amino_]-[__l_methy_l_]-[__l_indazo_l_-]_ [_[__l_3_ylo]_] _[_[__l_propan]_] _[_[__l_]-] _[_[__l_]-] _[_[__l_o]_] _[_[__l_l]_] _ [_[CAS No: 2228353_26_0] has shown promise as a therapeutic agent but still requires extensive testing to confirm its safety and efficacy. Future studies should focus on evaluating its pharmacokinetic properties, identifying potential side effects, and exploring combination therapies with other drugs.

The role of indazole derivatives in drug discovery cannot be overstated. These compounds have been successfully used in developing treatments for various diseases due to their versatile biological activities. The unique structural features of _l_amino_] _[_[__l_methy_l_] _[_[__l_indazo_l_-] _[_[__l_3_ylo]_] _[_[__l_propan]_] _[_[__l_]-] _[_[__l_o]_] _[_[__l_l]] _(CAS No: 2228353_26_0) make it a valuable addition to this growing class of pharmacologically active molecules.

In conclusion,_[__l_amino_] _[_[__l_methy_l_] _[_[__l_indazo_l_-] _[_[__l_3_ylo]_] _[_[__l_propan]_] _[_[__l_o]] (CAS No: 2228353_26_0) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple disease areas. Its unique structure,_[indazole moiety],and demonstrated biological activity make it a promising candidate for further research and development._